Cas no 6278-55-3 (1-(1,3-benzodioxol-5-yl)-2-phenylethanamine;hydrochloride)

1-(1,3-benzodioxol-5-yl)-2-phenylethanamine;hydrochloride structure
6278-55-3 structure
Product Name:1-(1,3-benzodioxol-5-yl)-2-phenylethanamine;hydrochloride
CAS No:6278-55-3
MF:C15H16ClNO2
MW:277.746043205261
CID:957854
PubChem ID:201579
Update Time:2025-04-19

1-(1,3-benzodioxol-5-yl)-2-phenylethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(1,3-benzodioxol-5-yl)-2-phenylethanamine,hydrochloride
    • 1-(1,3-benzodioxol-5-yl)-2-phenylethanamine
    • AC1L46QD
    • hydrochloride
    • LS-34737
    • NSC34728
    • NSC-34728
    • 6278-55-3
    • 1,3-Benzodioxole-5-methanamine, alpha-(phenylmethyl)-, hydrochloride
    • alpha-(Phenylmethyl)-1,3-benzodioxole-5-methanamine hydrochloride
    • NSC 34728
    • 1-(1,3-benzodioxol-5-yl)-2-phenylethanamine;hydrochloride
    • Inchi: 1S/C15H15NO2.ClH/c16-13(8-11-4-2-1-3-5-11)12-6-7-14-15(9-12)18-10-17-14;/h1-7,9,13H,8,10,16H2;1H
    • InChI Key: FNQIXVNAHAIISD-UHFFFAOYSA-N
    • SMILES: Cl.O1COC2=CC=C(C=C12)C(CC1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 241.11035
  • Monoisotopic Mass: 277.0869564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 265
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.48
  • LogP: 4.16010
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